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Compound of Interest

Compound Name: 1,2-Butadiene, 1,4-dibromo-

Cat. No.: B15481738

Essential Safety and Handling Guide for 1,4-
dibromo-1,2-butadiene

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
1,4-dibromo-1,2-butadiene (CAS No. 20884-14-4). Given the limited specific data for this
compound, this guidance is based on information for structurally similar chemicals, such as
other dibrominated butanes and butenes. It is imperative to treat 1,4-dibromo-1,2-butadiene as
a hazardous substance and to handle it with the utmost care in a laboratory setting.

Hazard Summary

While a comprehensive Safety Data Sheet (SDS) for 1,4-dibromo-1,2-butadiene is not readily
available, related compounds are known to be toxic if swallowed, cause skin irritation, and may
cause serious eye damage.[1] Inhalation of vapors may be harmful.[2] Therefore, it is crucial to
avoid all personal contact, including inhalation.[2]

Physical and Chemical Properties
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Property Value

Molecular Formula CaHaBr2

Molecular Weight 211.88 g/mol

CAS Number 20884-14-4

Synonyms 1,4-dibromobuta-1,2-diene

(Data from PubChem CID 12249213)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling 1,4-dibromo-1,2-
butadiene. The following table outlines the recommended PPE for various laboratory
operations.
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Operational and Disposal Plans
Handling and Storage

o Engineering Controls: Always handle 1,4-dibromo-1,2-butadiene in a well-ventilated area,
preferably within a certified chemical fume hood.[2]
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e Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in
areas where this chemical is used.[1]

e Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents, strong bases, and strong acids.[1][3] Keep containers tightly
closed to prevent the release of vapors.

Spill Response Protocol

In the event of a spill, follow these steps:
o Evacuate: Immediately evacuate the area and alert others.
e Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: For small spills, absorb the material with an inert absorbent such as sand,
vermiculite, or commercial sorbent pads.

o Collect: Carefully collect the absorbed material into a labeled, sealed container for
hazardous waste disposal.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

o PPE: All personnel involved in the cleanup must wear the appropriate PPE as outlined in the
table above.

Waste Disposal

e Classification: 1,4-dibromo-1,2-butadiene waste should be treated as hazardous chemical

waste.

o Collection: Collect all waste, including contaminated consumables (e.qg., gloves, absorbent
materials), in a designated and properly labeled hazardous waste container.

o Disposal: Dispose of the waste through your institution's hazardous waste management
program, following all local, state, and federal regulations. Do not dispose of this chemical
down the drain.[1]
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Experimental Workflow

The following diagram illustrates a typical workflow for handling 1,4-dibromo-1,2-butadiene in a
research setting, emphasizing safety at each step.
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Safe Handling Workflow for 1,4-dibromo-1,2-butadiene
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Caption: A flowchart outlining the safe handling procedures for 1,4-dibromo-1,2-butadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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